Cas no 2171947-28-5 (tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate)

• Product Name: tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate
• CAS No: 2171947-28-5
• MF: C₁₁H₁₇ClN₄O₂
• MW: 272.731281042099
• CID: 5860431
• PubChem ID: 165541669
• Update Time: 2025-05-20

tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate
• 2171947-28-5
• EN300-1613302
• tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate

• Inchi： 1S/C11H17ClN4O2/c1-11(2,3)18-10(17)15-4-5-16-8(6-12)13-14-9(16)7-15/h4-7H2,1-3H3
• InChI Key： IYCREHPQKTXWNA-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C2CN(C(=O)OC(C)(C)C)CCN21

Computed Properties

• Exact Mass: 272.1040035g/mol
• Monoisotopic Mass: 272.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate

Comprehensive Guide to tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate (CAS No. 2171947-28-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate (CAS No. 2171947-28-5) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique triazolopyrazine core and tert-butyl carboxylate functional group, is widely utilized in the synthesis of bioactive intermediates. Researchers and industry professionals are increasingly exploring its applications due to its versatile reactivity and potential in drug discovery.

The structural complexity of tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate makes it a valuable building block in medicinal chemistry. Its chloromethyl group offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This feature aligns with current trends in fragment-based drug design and high-throughput screening, where modular compounds play a pivotal role. The compound's stability under various conditions also makes it suitable for scale-up synthesis, a critical factor for industrial applications.

Recent advancements in AI-driven molecular modeling have highlighted the potential of triazolopyrazine derivatives like tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate in targeting specific biological pathways. Computational studies suggest its utility in designing inhibitors for enzymes involved in inflammatory and metabolic disorders. This aligns with growing interest in personalized medicine and targeted therapies, where precise molecular interactions are paramount.

The synthesis of tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Optimizing these procedures for green chemistry principles—such as reducing solvent waste and improving atom economy—has become a focal point for sustainable production. These efforts resonate with the pharmaceutical industry's push toward environmentally friendly synthesis methods.

Analytical characterization of tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical requirement for regulatory compliance in drug development. The compound's spectral data is often cross-referenced in cheminformatics databases, aiding researchers in virtual screening projects.

Market demand for tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate reflects broader trends in small molecule therapeutics development. As pharmaceutical companies invest heavily in kinase inhibitors and GPCR modulators, intermediates like this compound see increased procurement. Supply chain analysts note its growing presence in custom synthesis catalogs, particularly for contract research organizations (CROs) specializing in preclinical development.

Storage and handling of tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidance on compatibility with common laboratory materials and recommended storage temperatures.

Future research directions for tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate may explore its incorporation into PROTAC molecules (Proteolysis Targeting Chimeras), an emerging therapeutic modality. The compound's bifunctional nature could enable conjugation with E3 ligase ligands, creating novel targeted protein degraders. Such applications position this chemical at the forefront of next-generation therapeutics development.

For researchers sourcing tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate, verifying supplier credentials through analytical certificates (CoA) is essential. Reputable manufacturers provide comprehensive characterization data and stability studies to ensure research reproducibility. The compound's availability through specialty chemical distributors facilitates global accessibility for academic and industrial laboratories alike.

In conclusion, tert-butyl 3-(chloromethyl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate (CAS No. 2171947-28-5) represents a sophisticated tool in modern chemical research. Its structural features and synthetic versatility continue to inspire innovations across drug discovery platforms, from traditional small molecules to cutting-edge bioconjugation strategies. As the scientific community addresses complex therapeutic challenges, compounds like this will remain indispensable in bridging molecular design and clinical translation.